Cas no 183383-81-5 (1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3,7-diamino-8-oxo-, (6R-trans)- (9CI))

1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3,7-diamino-8-oxo-, (6R-trans)- (9CI) structure
183383-81-5 structure
Product Name:1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3,7-diamino-8-oxo-, (6R-trans)- (9CI)
CAS No:183383-81-5
MF:C8H11N3O3
MW:197.191241502762
CID:114077
PubChem ID:45089432
Update Time:2025-04-18

1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3,7-diamino-8-oxo-, (6R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3,7-diamino-8-oxo-, (6R-trans)- (9CI)
    • (6R,7S)-3,7-diamino-8-oxo-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3,7-diamino-8-oxo-,(6R-trans)-
    • 183383-81-5
    • DTXSID50666473
    • Inchi: 1S/C8H11N3O3/c9-3-1-2-4-5(10)7(12)11(4)6(3)8(13)14/h4-5H,1-2,9-10H2,(H,13,14)/t4-,5+/m1/s1
    • InChI Key: PTHQGQOCUZUBLS-UHNVWZDZSA-N
    • SMILES: O=C1[C@H]([C@H]2CCC(=C(C(=O)O)N21)N)N

Computed Properties

  • Exact Mass: 197.08013
  • Monoisotopic Mass: 197.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110A^2
  • XLogP3: -3.4

Experimental Properties

  • PSA: 109.65

1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3,7-diamino-8-oxo-, (6R-trans)- (9CI) Related Literature

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